BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling (1R,2R)-ML-SI3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (1R,2R)-ML-SI3

Cat. No.: B2928905

This document provides immediate safety, logistical, and operational guidance for researchers,
scientists, and drug development professionals handling (1R,2R)-ML-SI3. The following
procedures are designed to ensure the safe handling and disposal of this potent transient
receptor potential mucolipin (TRPML) channel inhibitor.

Personal Protective Equipment (PPE)

When handling (1R,2R)-ML-SI3, especially in its solid form, a comprehensive approach to
personal protection is crucial to minimize exposure. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
splashes or airborne particles.[1][2]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. It is advisable to
wear two pairs of gloves (double-gloving) when handling the pure compound or concentrated
solutions.[3]

o Body Protection: A laboratory coat is required. For procedures with a higher risk of splashes
or aerosol generation, a chemical-resistant apron or coveralls should be used.[2][4]

» Respiratory Protection: For handling the solid compound or when there is a risk of
aerosolization, a NIOSH-approved respirator is recommended. Operations should ideally be
conducted within a certified chemical fume hood.[3]
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Quantitative Data Summary

The following table summarizes the key quantitative data for (1R,2R)-ML-SI3, a potent inhibitor
of TRPML isoforms.[5][6]

Property Value

Molecular Formula C23H31N303S

Molecular Weight 429.58 g/mol

ICso for TRPML1 1.6 uM

ICso for TRPML2 2.3 uM

ICso for TRPML3 12.5 uyM

Solubility in DMSO > 100 mg/mL (232.79 mM)
Storage Temperature -20°C

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of (1R,2R)-ML-SI3 in
Dimethyl Sulfoxide (DMSO).

Materials:

« (1R,2R)-ML-SI3 solid

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

o Appropriate volumetric flasks and pipettes
» Vortex mixer

» Ultrasonic bath (optional)
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Procedure:

e Pre-weighing Preparation: Ensure the analytical balance is calibrated and located inside a
chemical fume hood to minimize inhalation risk.

e Weighing (1R,2R)-ML-SI3: Carefully weigh the desired amount of (1R,2R)-ML-SI3. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.296 mg of the compound.

e Dissolution: Add the weighed (1R,2R)-ML-SI3 to a volumetric flask. Add a portion of the total
required volume of DMSO and vortex to dissolve the solid.

¢ Volume Adjustment: Once the solid is fully dissolved, add DMSO to reach the final desired
volume.

e Sonication (if necessary): If the compound does not dissolve completely with vortexing,
sonicate the solution for a short period.[6]

e Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-
thaw cycles. Store the stock solution at -20°C.[6]

Operational and Disposal Plans

Operational Plan:

e Receiving and Storage: Upon receipt, verify the integrity of the container. Store the
compound at -20°C in a designated and clearly labeled area.

» Handling: All handling of the solid compound and concentrated solutions should be
performed in a certified chemical fume hood. A designated workspace should be used to
prevent cross-contamination.

o Spill Management: In the event of a spill, decontaminate the area using an appropriate
method. For small spills of the solid, carefully wipe with a damp paper towel (avoiding dust
generation) and for liquid spills, absorb with an inert material. The contaminated materials
should be disposed of as chemical waste.

Disposal Plan:
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o Waste Segregation: All waste contaminated with (1R,2R)-ML-SI3, including pipette tips,
tubes, and gloves, must be segregated as chemical waste.

» Waste Disposal: Dispose of chemical waste containing (1R,2R)-ML-SI3 according to your
institution's and local environmental regulations. Do not dispose of this compound down the
drain.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the inhibitory action of (1R,2R)-ML-SI3 on TRPML channels,
which are crucial for lysosomal calcium efflux.
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Caption: Inhibition of TRPML1-mediated Ca?* efflux by (1R,2R)-ML-SI3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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